Cas no 1806132-77-3 (3-Hydroxy-5-methyl-2-(trifluoromethoxy)pyridine-6-acetic acid)

• Product Name: 3-Hydroxy-5-methyl-2-(trifluoromethoxy)pyridine-6-acetic acid
• CAS No: 1806132-77-3
• MF: C₉H₈F₃NO₄
• MW: 251.159333229065
• CID: 4832436
• Update Time: 2025-05-24

3-Hydroxy-5-methyl-2-(trifluoromethoxy)pyridine-6-acetic acid Chemical and Physical Properties

Names and Identifiers

• 3-Hydroxy-5-methyl-2-(trifluoromethoxy)pyridine-6-acetic acid

• Inchi： 1S/C9H8F3NO4/c1-4-2-6(14)8(17-9(10,11)12)13-5(4)3-7(15)16/h2,14H,3H2,1H3,(H,15,16)
• InChI Key： IICGFBHSRHKXCC-UHFFFAOYSA-N
• SMILES： FC(OC1=C(C=C(C)C(CC(=O)O)=N1)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 284
• XLogP3: 1.9
• Topological Polar Surface Area: 79.6

Additional information on 3-Hydroxy-5-methyl-2-(trifluoromethoxy)pyridine-6-acetic acid

Comprehensive Overview of 3-Hydroxy-5-methyl-2-(trifluoromethoxy)pyridine-6-acetic acid (CAS No. 1806132-77-3)

3-Hydroxy-5-methyl-2-(trifluoromethoxy)pyridine-6-acetic acid (CAS No. 1806132-77-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines a pyridine core with a trifluoromethoxy group and an acetic acid side chain, making it a versatile intermediate for synthesizing bioactive molecules. Its CAS number 1806132-77-3 is frequently searched in chemical databases, reflecting its growing relevance in drug discovery and material science.

One of the key reasons for the interest in 3-Hydroxy-5-methyl-2-(trifluoromethoxy)pyridine-6-acetic acid is its potential application in the development of novel anti-inflammatory and antimicrobial agents. Researchers are particularly intrigued by the trifluoromethoxy moiety, which is known to enhance metabolic stability and bioavailability in drug candidates. This aligns with current trends in medicinal chemistry, where fluorinated compounds are increasingly explored for their improved pharmacokinetic properties.

In addition to pharmaceutical applications, CAS No. 1806132-77-3 is also studied for its role in agrochemical formulations. The pyridine scaffold is a common motif in herbicides and insecticides, and the introduction of a hydroxy group and acetic acid functionality could lead to derivatives with enhanced activity or reduced environmental impact. This is particularly relevant given the rising demand for sustainable pest control solutions in agriculture.

The synthesis of 3-Hydroxy-5-methyl-2-(trifluoromethoxy)pyridine-6-acetic acid typically involves multi-step organic reactions, including halogenation, etherification, and hydrolysis. These processes are often optimized for yield and purity, as the compound is frequently used as a building block for more complex molecules. Analytical techniques such as NMR, HPLC, and mass spectrometry are employed to characterize the compound and ensure its quality.

From a commercial perspective, CAS No. 1806132-77-3 is supplied by several specialty chemical manufacturers, catering to the needs of research institutions and pharmaceutical companies. The compound is often listed under synonyms like 5-methyl-3-hydroxy-2-(trifluoromethoxy)pyridine-6-acetic acid, which are important long-tail keywords for procurement searches. Its pricing and availability are influenced by factors such as raw material costs and regulatory requirements.

Looking ahead, the future of 3-Hydroxy-5-methyl-2-(trifluoromethoxy)pyridine-6-acetic acid appears promising, with ongoing studies exploring its utility in bioconjugation and prodrug design. As the scientific community continues to investigate fluorinated heterocycles, this compound is likely to remain a focal point for innovation. Its compatibility with green chemistry principles further enhances its appeal in an era of environmentally conscious research.